Cas no 95733-91-8 (ETHANONE, 1-(2-CHLORO-6-METHOXY-3-QUINOLINYL)-)

• Product Name: ETHANONE, 1-(2-CHLORO-6-METHOXY-3-QUINOLINYL)-
• CAS No: 95733-91-8
• MF: C₁₂H₁₀ClNO₂
• MW: 235.666302204132
• CID: 3431426
• PubChem ID: 13381670
• Update Time: 2025-04-24

ETHANONE, 1-(2-CHLORO-6-METHOXY-3-QUINOLINYL)- Chemical and Physical Properties

Names and Identifiers

• ETHANONE, 1-(2-CHLORO-6-METHOXY-3-QUINOLINYL)-
• 1-(2-Chloro-6-methoxy-quinolin-3-yl)-ethanone
• SCHEMBL13044917
• 95733-91-8
• 1-(2-Chloro-6-methoxyquinolin-3-yl)ethanone
• SB69749

• Inchi： 1S/C12H10ClNO2/c1-7(15)10-6-8-5-9(16-2)3-4-11(8)14-12(10)13/h3-6H,1-2H3
• InChI Key： PHPJAYSULNXOPR-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC2C(N=C1Cl)=CC=C(OC)C=2)C

Computed Properties

• Exact Mass: 235.0400063Da
• Monoisotopic Mass: 235.0400063Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2Ų

Additional information on ETHANONE, 1-(2-CHLORO-6-METHOXY-3-QUINOLINYL)-

Comprehensive Overview of ETHANONE, 1-(2-CHLORO-6-METHOXY-3-QUINOLINYL)- (CAS No. 95733-91-8)

ETHANONE, 1-(2-CHLORO-6-METHOXY-3-QUINOLINYL)- (CAS No. 95733-91-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and chemical synthesis. This compound, characterized by its unique quinoline backbone, is often explored for its potential applications in drug development and material science. With the increasing demand for novel chemical entities in the pharmaceutical industry, ETHANONE, 1-(2-CHLORO-6-METHOXY-3-QUINOLINYL)- stands out as a promising candidate for further investigation.

The molecular structure of ETHANONE, 1-(2-CHLORO-6-METHOXY-3-QUINOLINYL)- features a 2-chloro-6-methoxy-3-quinolinyl group attached to an ethanone moiety. This structural configuration imparts unique chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential as a building block for more complex molecules, especially those targeting specific biological pathways. The presence of both chloro and methoxy substituents enhances its reactivity, allowing for diverse modifications.

In recent years, the pharmaceutical industry has seen a surge in the development of quinoline-based compounds, driven by their broad-spectrum biological activities. ETHANONE, 1-(2-CHLORO-6-METHOXY-3-QUINOLINYL)- aligns with this trend, as its structural features suggest potential applications in antimicrobial, anticancer, and anti-inflammatory therapies. For instance, similar quinoline derivatives have been investigated for their efficacy against drug-resistant bacterial strains, a topic of high relevance given the global rise in antibiotic resistance.

Another area of interest is the compound's role in material science. Quinoline derivatives are known for their optical and electronic properties, making them suitable for use in organic light-emitting diodes (OLEDs) and other advanced materials. The 2-chloro-6-methoxy-3-quinolinyl group in ETHANONE, 1-(2-CHLORO-6-METHOXY-3-QUINOLINYL)- could contribute to the development of new materials with tailored functionalities, such as improved conductivity or luminescence.

The synthesis of ETHANONE, 1-(2-CHLORO-6-METHOXY-3-QUINOLINYL)- typically involves multi-step reactions, starting from readily available quinoline precursors. Key steps include chlorination and methoxylation, followed by the introduction of the ethanone group. Researchers are continually optimizing these synthetic routes to improve yield and purity, addressing one of the most common challenges in chemical synthesis. This focus on process optimization is particularly relevant in the context of sustainable chemistry, where minimizing waste and energy consumption is a priority.

From a commercial perspective, ETHANONE, 1-(2-CHLORO-6-METHOXY-3-QUINOLINYL)- is available through specialized chemical suppliers, catering to the needs of academic and industrial researchers. Its market demand is influenced by trends in drug discovery and material science, with potential growth tied to breakthroughs in these fields. For example, the increasing interest in targeted therapies and personalized medicine could drive further exploration of this compound's applications.

Safety and handling of ETHANONE, 1-(2-CHLORO-6-METHOXY-3-QUINOLINYL)- are critical considerations for researchers. While it is not classified as a hazardous material, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) and proper ventilation. Regulatory compliance is also essential, particularly for researchers aiming to commercialize products derived from this compound.

In summary, ETHANONE, 1-(2-CHLORO-6-METHOXY-3-QUINOLINYL)- (CAS No. 95733-91-8) is a versatile compound with significant potential in pharmaceutical and material science applications. Its unique structural features and reactivity make it a valuable tool for researchers exploring new therapeutic agents and advanced materials. As the scientific community continues to uncover its possibilities, this compound is likely to remain a focal point of innovation and discovery.